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Compound of Interest

Compound Name: MIRA-1

Cat. No.: B1680201

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing MIRA-1 (Maleimide-derived
Reactivator of p53) in apoptosis research. This document details the mechanism of MIRA-1, its
effects on cancer cell lines, and provides detailed protocols for assessing its apoptotic activity.

Introduction

MIRA-1 is a small molecule, a maleimide analogue, identified for its ability to reactivate mutant
p53, a tumor suppressor protein frequently inactivated in human cancers.[1][2] By restoring the
wild-type conformation and DNA-binding activity of mutant p53, MIRA-1 can induce the
transcriptional activation of p53 target genes, leading to cell cycle arrest and apoptosis.[3][4]
This compound has shown anti-cancer activity in various tumor models, making it a valuable
tool for cancer research and drug development.[2][5] Interestingly, MIRA-1 has also been
shown to induce apoptosis in a p53-independent manner, suggesting a broader mechanism of
action that may involve the induction of endoplasmic reticulum stress and a caspase-9-
dependent apoptotic pathway.[1][6]

Mechanism of Action

MIRA-1's primary mechanism of action involves the refolding of mutant p53 protein into a
conformation that allows it to bind to its target DNA sequences and activate the transcription of
genes involved in apoptosis, such as PUMA and Bax.[4][6] This leads to the activation of the
intrinsic apoptotic pathway. Additionally, MIRA-1 can induce apoptosis through p53-
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independent pathways, which are associated with the activation of the unfolded protein
response (UPR) and a caspase-9-mediated cascade.[1][6]
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MIRA-1 Signaling Pathway for Apoptosis Induction
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General Experimental Workflow for MIRA-1 Apoptosis Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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